Cas no 1585-03-1 (1,5-Pentanedione, 2,4-dimethyl-1,5-diphenyl-)

• Product Name: 1,5-Pentanedione, 2,4-dimethyl-1,5-diphenyl-
• CAS No: 1585-03-1
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 96411
• PubChem ID: 570803
• Update Time: 2025-04-18

1,5-Pentanedione, 2,4-dimethyl-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanedione, 2,4-dimethyl-1,5-diphenyl-
• 2,4-dimethyl-1,5-diphenylpentane-1,5-dione
• Oprea1_804183
• DTXSID90341176
• SR-01000389667
• 2,4-Dibenzoylpentan
• 1585-03-1
• AKOS001584915
• 2,4-Dibenzoyl-pentane
• AB01326503-02
• NCGC00332622-01
• SR-01000389667-1
• LAAOMAJJNYSLQH-UHFFFAOYSA-N
• AKOS021983258
• 2,4-Dimethyl-1,5-diphenyl-1,5-pentanedione #

• Inchi： 1S/C19H20O2/c1-14(18(20)16-9-5-3-6-10-16)13-15(2)19(21)17-11-7-4-8-12-17/h3-12,14-15H,13H2,1-2H3
• InChI Key： LAAOMAJJNYSLQH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)CC(C(C1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 280.146329876g/mol
• Monoisotopic Mass: 280.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų